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Compound of Interest
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Cat. No.: B166565 Get Quote

In the competitive landscape of agricultural production, effective and economical weed

management is a cornerstone of profitability. Sebuthylazine, a member of the triazine class of

herbicides, presents a valuable tool for growers. This guide provides a comprehensive

evaluation of the cost-effectiveness of Sebuthylazine in weed management, primarily in maize

cultivation, by comparing its performance with common alternatives. The information presented

herein is intended for researchers, scientists, and agricultural professionals, synthesizing data

from various experimental studies to facilitate informed decision-making.

Performance and Cost-Effectiveness at a Glance
Sebutylazine demonstrates comparable efficacy to its chemical analog, atrazine, and other

commonly used herbicides in controlling a broad spectrum of broadleaf weeds and some

grasses in maize. Its cost-effectiveness is influenced by application rates, the specific weed

spectrum, and prevailing market prices of herbicides. The following tables summarize

quantitative data from various studies to provide a clear comparison of Sebuthylazine's

performance against its alternatives.

Table 1: Comparative Efficacy of Sebuthylazine and Alternatives on Key Weed Species in

Maize
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Herbicide/Tr
eatment

Application
Rate (a.i.
ha⁻¹)

Redroot
Pigweed
(Amaranthu
s
retroflexus)
Control (%)

Common
Lambsquart
ers
(Chenopodi
um album)
Control (%)

Grass
Weeds
Control (%)

Reference

Sebutylazine

1.8 L/ha

(formulated

product)

>90 >90 Variable

Atrazine

1.0 - 2.0 L/ha

(formulated

product)

High High Moderate [1][2]

Mesotrione +

S-metolachlor

Standard

Rate
High High High

Nicosulfuron 35 - 70 g/ha Low Low High [3]

2,4-D

0.6 - 1.5 L/ha

(formulated

product)

High High Low [4]

Sebutylazine

+ Mesotrione

125 g/l + 50

g/l

(formulated

product)

81.94 - 92.77 - - [4]

Sebutylazine

+ S-

metolachlor

Standard

Rate
59.70 - 66.30 - - [4]

Table 2: Impact on Maize Yield
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Herbicide/Treatmen
t

Maize Yield (kg
ha⁻¹)

Yield Increase vs.
Weedy Check (%)

Reference

Sebutylazine (1.8

L/ha)

Not specified, but led

to 20-30% increase
20 - 30

Atrazine

No significant

difference from

Sebuthylazine

- [1][2]

Mesotrione + S-

metolachlor

High, comparable to

other effective

treatments

-

Weedy Check

25.7 - 62.2% lower

than effective

treatments

0 [2]

Table 3: Estimated Cost Comparison of Herbicide Treatments in Maize
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Herbicide/Treatment
Estimated Cost per
Hectare (USD)

Assumptions

Sebutylazine (500 SC) $20 - $35

Based on an estimated price of

15 − 15−

25/L and an application rate of

1.5 L/ha.

Atrazine (500 SC) $18 - $30

Based on an estimated price of

12 − 12−

20/L and an application rate of

1.5 L/ha.

Mesotrione (480 SC) $30 - $50

Based on an estimated price of

70 − 70−

90/gallon and a use rate of 6

oz/acre.

Nicosulfuron (75% WDG) $25 - $40

Based on a price of

~$17/ounce and a use rate of

1 oz/acre.

2,4-D Amine $10 - $20

Based on a price of

~$25/gallon and a use rate of 1

quart/acre.

Disclaimer: Herbicide prices are subject to significant fluctuation based on manufacturer,

retailer, location, and volume of purchase. The costs presented are estimates based on publicly

available online prices in late 2025 and should be used for comparative purposes only.

Professionals should consult with local suppliers for accurate pricing.

Experimental Protocols
The data presented in this guide are derived from field and laboratory experiments. Below are

detailed methodologies for key experimental procedures cited.
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Herbicide Efficacy and Crop Yield Trials in Maize
A common experimental design to evaluate the efficacy of herbicides and their impact on crop

yield involves randomized complete block designs with multiple replications.

Experimental Setup:

Plot Size: Typically 10 x 35 feet.

Replications: Four replications for each treatment to ensure statistical validity.

Treatments: Include a weedy check (no herbicide), a weed-free control (manual weeding),

Sebuthylazine at various application rates, and comparative herbicide treatments (e.g.,

Atrazine, Mesotrione + S-metolachlor, Nicosulfuron, 2,4-D).

Application: Herbicides are applied using a calibrated sprayer to ensure uniform coverage.

Pre-emergence herbicides are applied before crop and weed emergence, while post-

emergence herbicides are applied at a specific growth stage of the weeds and crop.

Data Collection:

Weed Control Efficacy: Assessed visually as a percentage of weed control compared to

the weedy check at specific intervals after application (e.g., 14, 28, and 56 days). Weed

density (number of weeds per square meter) and weed biomass (dry weight of weeds per

square meter) are also measured.

Crop Phytotoxicity: Visual assessment of crop injury on a scale of 0% (no injury) to 100%

(crop death) at regular intervals after application.

Crop Yield: At maturity, the central rows of each plot are harvested, and the grain yield is

determined and adjusted to a standard moisture content.

Mode of Action: Photosystem II Inhibition
Sebutylazine, like other triazine herbicides, acts by inhibiting photosynthesis in susceptible

plants. Specifically, it targets Photosystem II (PSII), a key protein complex in the chloroplasts.
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Sebutylazine

QB_site

Blocks Electron Transfer

P680

Click to download full resolution via product page

This blockage leads to a buildup of highly reactive molecules within the chloroplast, causing

oxidative damage to cell membranes and ultimately leading to weed death.

Experimental Workflow for Herbicide Evaluation
The process of evaluating a new herbicide like Sebuthylazine for its cost-effectiveness

involves a structured workflow from laboratory studies to large-scale field trials.
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Laboratory & Greenhouse Studies

Field Trials

Economic Analysis

Dose-Response Assays on Target Weeds

Small-Plot Efficacy Trials (Multiple Locations)

Crop Tolerance Screening

Crop Yield and Phytotoxicity Assessment

Mode of Action Studies

Comparison with Standard Herbicides

Cost-Benefit Analysis (Yield Increase vs. Treatment Cost)

Cost Analysis of Herbicide Programs Economic Threshold Determination

Click to download full resolution via product page

Conclusion
Sebutylazine is a cost-effective option for weed management in maize, demonstrating efficacy

comparable to atrazine and other standard herbicides against many key broadleaf weeds. Its

performance against grass weeds can be more variable, and tank-mixing with other herbicides

may be necessary for broad-spectrum control. The ultimate cost-effectiveness of

Sebuthylazine will depend on local weed pressure, herbicide pricing, and the potential for

increased crop yield. As with all herbicides, proper stewardship, including adherence to

recommended application rates and integrated weed management practices, is crucial to

ensure long-term efficacy and sustainability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166565?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

